(5Z)-2-(2-chlorophenyl)-5-[2-(pentyloxy)benzylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

• Molecular Formula: C22H20ClN3O2S
• Molecular Weight: 425.9 g/mol
• IUPAC Name: (5Z)-2-(2-chlorophenyl)-5-[(2-pentoxyphenyl)methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C22H20ClN3O2S/c1-2-3-8-13-28-18-12-7-4-9-15(18)14-19-21(27)26-22(29-19)24-20(25-26)16-10-5-6-11-17(16)23/h4-7,9-12,14H,2-3,8,13H2,1H3/b19-14-
• InChI Key: YEEPPHOTCJOWLG-RGEXLXHISA-N
• Isomeric SMILES: CCCCCOC1=CC=CC=C1/C=C\2/C(=O)N3C(=NC(=N3)C4=CC=CC=C4Cl)S2
• Canonical SMILES: CCCCCOC1=CC=CC=C1C=C2C(=O)N3C(=NC(=N3)C4=CC=CC=C4Cl)S2

Description

These compounds feature a thiazolo[3,2-b][1,2,4]triazole core with substituents that modulate physicochemical and pharmacological properties. The Z-conformation of the benzylidene moiety is critical for maintaining stereochemical integrity, which influences binding interactions in biological systems . The 2-chlorophenyl group at position 2 and the pentyloxy-substituted benzylidene at position 5 are key structural elements that differentiate this compound from analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5Z)-2-(2-chlorophenyl)-5-[2-(pentyloxy)benzylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one typically involves multi-step organic reactions. The process begins with the preparation of the thiazolo-triazole core, followed by the introduction of the chlorophenyl and pentyloxybenzylidene groups. Common reagents used in these reactions include thionyl chloride, sodium azide, and various organic solvents. Reaction conditions often involve controlled temperatures and inert atmospheres to ensure the desired product yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. Techniques such as continuous flow reactors and automated synthesis platforms can be employed to enhance efficiency and scalability. Purification methods, including recrystallization and chromatography, are essential to obtain high-purity products suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

(5Z)-2-(2-chlorophenyl)-5-[2-(pentyloxy)benzylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions with various nucleophiles, leading to the formation of substituted derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., amines, thiols). Reaction conditions vary depending on the desired transformation but typically involve controlled temperatures, specific solvents, and inert atmospheres.

Major Products

The major products formed from these reactions include oxidized derivatives, reduced forms, and substituted compounds with varying functional groups. These products can be further characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography.

Scientific Research Applications

(5Z)-2-(2-chlorophenyl)-5-[2-(pentyloxy)benzylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases where its unique chemical properties may be beneficial.

Industry: The compound can be used in the development of new materials, including polymers and coatings, due to its stability and reactivity.

Mechanism of Action

The mechanism of action of (5Z)-2-(2-chlorophenyl)-5-[2-(pentyloxy)benzylidene][1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Table 1: Key Structural Analogues and Their Features

Compound Name	Substituents (Position 2 / Benzylidene)	Key Properties/Activities	Reference
(5Z)-2-(4-Methylphenyl)-5-(2-propoxybenzylidene)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one	4-Methylphenyl / 2-propoxy	Lower lipophilicity (shorter alkoxy chain); moderate antimicrobial activity (MIC₅₀: ~25 µM)
(5Z)-5-([3-(4-Butoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene)-2-(4-methoxyphenyl)[...]	4-Methoxyphenyl / pyrazole-linked	Enhanced π-π stacking (bulky substituents); unquantified anticancer activity
(5Z)-5-(3,4-Diethoxybenzylidene)-2-(2-thienyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one	2-Thienyl / 3,4-diethoxy	Improved solubility (ethoxy groups); potential CNS activity
Target Compound	2-Chlorophenyl / 2-pentyloxy	High lipophilicity (long-chain alkoxy); predicted enhanced membrane permeability

Substituent Impact on Bioactivity

• Aromatic Substituents : The 2-chlorophenyl group introduces electron-withdrawing effects, which may improve metabolic stability compared to electron-donating groups (e.g., 4-methylphenyl or 4-methoxyphenyl) .